![molecular formula C22H26N2O3 B3868798 4-[acetyl(phenyl)amino]-1-(2-phenylethyl)-4-piperidinecarboxylic acid](/img/structure/B3868798.png)
4-[acetyl(phenyl)amino]-1-(2-phenylethyl)-4-piperidinecarboxylic acid
Overview
Description
4-[acetyl(phenyl)amino]-1-(2-phenylethyl)-4-piperidinecarboxylic acid, commonly known as Acecarbromal, is a synthetic compound that belongs to the class of piperidine carboxylic acids. Acecarbromal was first synthesized in the 1950s and has been used in scientific research for its potential therapeutic properties.
Mechanism of Action
Acecarbromal acts on the central nervous system by enhancing the activity of the neurotransmitter gamma-aminobutyric acid (GABA). GABA is an inhibitory neurotransmitter that helps to regulate neuronal activity in the brain. Acecarbromal enhances the effects of GABA by binding to specific receptors on neurons, which leads to an increase in the inhibitory effects of GABA. This results in a decrease in neuronal activity, leading to sedation and relaxation.
Biochemical and Physiological Effects:
Acecarbromal has been shown to have a range of biochemical and physiological effects, including sedation, hypnotic effects, anticonvulsant effects, and muscle relaxation. It has also been shown to have analgesic properties and to enhance the effects of other drugs, such as opioids.
Advantages and Limitations for Lab Experiments
Acecarbromal has several advantages for lab experiments, including its ability to enhance the effects of other drugs and its potential therapeutic properties. However, it also has several limitations, including its potential for addiction and abuse, as well as its potential for side effects such as drowsiness, dizziness, and impaired coordination.
Future Directions
There are several future directions for research on Acecarbromal, including further studies on its potential therapeutic properties, as well as its potential for use in combination with other drugs. There is also a need for further research on the safety and efficacy of Acecarbromal, particularly in relation to its potential for addiction and abuse. Additionally, there is a need for further research on the mechanism of action of Acecarbromal, as well as its effects on different neurotransmitter systems in the brain.
Scientific Research Applications
Acecarbromal has been studied for its potential therapeutic properties, particularly as a sedative and hypnotic agent. It has been shown to have a similar mechanism of action to barbiturates, which are commonly used as sedatives and anesthetics. Acecarbromal has also been studied for its potential anticonvulsant properties, as well as its ability to enhance the effects of other drugs.
properties
IUPAC Name |
4-(N-acetylanilino)-1-(2-phenylethyl)piperidine-4-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O3/c1-18(25)24(20-10-6-3-7-11-20)22(21(26)27)13-16-23(17-14-22)15-12-19-8-4-2-5-9-19/h2-11H,12-17H2,1H3,(H,26,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJZNYBPEKCGXHL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C1=CC=CC=C1)C2(CCN(CC2)CCC3=CC=CC=C3)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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